Cas no 2092429-75-7 (ethyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: ethyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 2092429-75-7
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• MDL: MFCD33550644
• CID: 5655274
• PubChem ID: 131302962
• Update Time: 2023-11-24

ethyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2092429-75-7
• EN300-27750250
• ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• ethyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxy late
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-amino-, ethyl ester
• ethyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• MDL： MFCD33550644
• Inchi： 1S/C8H9N5O2/c1-2-15-6(14)5-3-10-8-11-7(9)12-13(8)4-5/h3-4H,2H2,1H3,(H2,9,12)
• InChI Key： FWUZBQUQCAMIST-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC2=NC(N)=NN2C=1)=O

Computed Properties

• Exact Mass: 207.07562455g/mol
• Monoisotopic Mass: 207.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• pka: 2.02±0.30(Predicted)